Cas no 1036007-71-2 (5-(Benzyloxy)-1h-pyrrolo[2,3-b]pyridine)

• Product Name: 5-(Benzyloxy)-1h-pyrrolo[2,3-b]pyridine
• CAS No: 1036007-71-2
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 1138023
• PubChem ID: 25026502
• Update Time: 2025-04-20

5-(Benzyloxy)-1h-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-1h-pyrrolo[2,3-b]pyridine
• 5-Benzyloxy-1H-pyrrolo[2,3-b]pyridine
• SCHEMBL4786218
• 1036007-71-2
• DB-368084

• Inchi： 1S/C14H12N2O/c1-2-4-11(5-3-1)10-17-13-8-12-6-7-15-14(12)16-9-13/h1-9H,10H2,(H,15,16)
• InChI Key： PRFQOZBCVMITNX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CN=C2C(C=CN2)=C1

Computed Properties

• Exact Mass: 224.09506
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91